N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide

• Molecular Formula: C19H20ClN3O2
• Molecular Weight: 357.8 g/mol
• IUPAC Name: N-[4-[4-(4-chlorobenzoyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C19H20ClN3O2/c1-14(24)21-17-6-8-18(9-7-17)22-10-12-23(13-11-22)19(25)15-2-4-16(20)5-3-15/h2-9H,10-13H2,1H3,(H,21,24)
• InChI Key: KYVIJNXKFUSODJ-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)Cl

Description

N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide, also known as CBP-307, is a novel small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications. CBP-307 is a member of the piperazine family and is structurally related to other piperazine-based drugs that have been used to treat a variety of conditions such as anxiety, depression, and schizophrenia.

Mechanism of Action

The exact mechanism of action of N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide is not fully understood, but studies have shown that it acts as a modulator of the PI3K/Akt/mTOR signaling pathway. This pathway is involved in a variety of cellular processes such as cell growth, proliferation, and survival. N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide has been shown to inhibit the activity of this pathway, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and anti-oxidant properties, N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide has been shown to have neuroprotective effects and can improve cognitive function. Additionally, N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide has been shown to have anti-diabetic properties and can improve glucose metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide for lab experiments is its high potency and selectivity. N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide has been shown to have a high affinity for its target and can effectively inhibit its activity at low concentrations. Additionally, N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide has been shown to have good pharmacokinetic properties and can be easily administered in vivo. However, one of the limitations of N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide is its limited solubility in aqueous solutions, which can make it difficult to work with in some experimental settings.

Future Directions

There are numerous future directions for the research and development of N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide. One area of research is in the development of novel formulations and delivery methods that can improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide and its potential therapeutic applications in a variety of conditions. Finally, the development of N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide as a clinical drug candidate will require further preclinical and clinical studies to assess its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide involves a multi-step process that begins with the reaction between 4-chlorobenzoyl chloride and piperazine. This reaction forms 4-(4-chlorobenzoyl)piperazine, which is then reacted with 4-aminophenylacetic acid to form N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide. The final product is purified through recrystallization and characterized through various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the main areas of research has been in the treatment of cancer. Studies have shown that N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide has anti-cancer properties and can inhibit the growth and proliferation of cancer cells. Additionally, N-{4-[4-(4-Chlorobenzoyl)piperazin-1-YL]phenyl}acetamide has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential therapeutic agent for a variety of inflammatory conditions such as arthritis and asthma.